Cas no 1024594-54-4 (Ir[dF(t-Bu)-ppy]3)

• Product Name: Ir[dF(t-Bu)-ppy]3
• CAS No: 1024594-54-4
• CID: 4559406
• Update Time: 2025-06-30

Ir[dF(t-Bu)-ppy]3 Chemical and Physical Properties

Names and Identifiers

• Ir[dF(t-Bu)-ppy]3
• fac-Ir[d-F(p-t-Bu)ppy]3

• Inchi： 1S/3C15H14F2N.Ir/c3*1-15(2,3)10-6-7-18-14(8-10)12-5-4-11(16)9-13(12)17;/h3*4,6-9H,1-3H3;/q3*-1;+3
• InChI Key： ZYCGNYVEOFWBLK-UHFFFAOYSA-N
• SMILES： FC1C=C(F)C=[C-]2[Ir+3]34([C-]5=CC(F)=CC(F)=C5C5=CC(C(C)(C)C)=CC=N35)([C-]3=CC(F)=CC(F)=C3C3=CC(C(C)(C)C)=CC=N43)N3=CC=C(C(C)(C)C)C=C3C=12

Additional information on Ir[dF(t-Bu)-ppy]3

Recent Advances in the Application of Ir[dF(t-Bu)-ppy]3 (CAS: 1024594-54-4) in Chemical Biology and Medicine

In recent years, the iridium(III) complex Ir[dF(t-Bu)-ppy]3 (CAS: 1024594-54-4) has emerged as a pivotal compound in the fields of chemical biology and medicine. This phosphorescent transition metal complex, known for its exceptional photophysical properties, has been extensively studied for applications ranging from organic light-emitting diodes (OLEDs) to photodynamic therapy (PDT). The unique electronic structure of Ir[dF(t-Bu)-ppy]3, characterized by its high quantum yield and long-lived excited states, makes it an attractive candidate for both diagnostic and therapeutic purposes. This research brief synthesizes the latest findings on this compound, highlighting its potential in advancing biomedical research and therapeutic innovation.

A significant area of research involving Ir[dF(t-Bu)-ppy]3 focuses on its role in photodynamic therapy. Recent studies have demonstrated its efficacy as a photosensitizer due to its ability to generate reactive oxygen species (ROS) upon light irradiation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that Ir[dF(t-Bu)-ppy]3 exhibits superior ROS generation efficiency compared to traditional porphyrin-based photosensitizers, particularly in hypoxic tumor environments. This property is attributed to its strong spin-orbit coupling, which facilitates intersystem crossing and enhances triplet state formation. These findings suggest that Ir[dF(t-Bu)-ppy]3 could overcome the limitations of conventional PDT agents, offering a promising avenue for treating resistant cancers.

Beyond its therapeutic applications, Ir[dF(t-Bu)-ppy]3 has also been explored as a luminescent probe for bioimaging. Its robust emission in the visible spectrum and excellent photostability make it ideal for tracking cellular processes in real-time. A groundbreaking 2022 study in Nature Chemical Biology utilized Ir[dF(t-Bu)-ppy]3 to visualize mitochondrial dynamics in live cells, achieving unprecedented spatial and temporal resolution. The study further highlighted the compound's low cytotoxicity, a critical advantage for long-term imaging studies. Such advancements underscore the dual utility of Ir[dF(t-Bu)-ppy]3 as both a therapeutic and diagnostic tool, aligning with the growing trend of theranostics in precision medicine.

In the realm of material science, Ir[dF(t-Bu)-ppy]3 continues to be a cornerstone for developing next-generation OLEDs. Recent innovations have focused on optimizing its electroluminescent properties through structural modifications. A 2023 report in Advanced Materials detailed the synthesis of Ir[dF(t-Bu)-ppy]3 derivatives with tailored emission spectra, enabling their use in full-color displays and solid-state lighting. These developments not only enhance the performance of optoelectronic devices but also open new possibilities for integrating OLED technology into biomedical sensors and wearable health monitors.

Despite these promising applications, challenges remain in the large-scale production and clinical translation of Ir[dF(t-Bu)-ppy]3. Issues such as synthesis scalability, long-term biocompatibility, and targeted delivery need to be addressed. Ongoing research is exploring encapsulation techniques, such as nanoparticle-based delivery systems, to mitigate these limitations. As the scientific community continues to unravel the full potential of Ir[dF(t-Bu)-ppy]3, its impact on chemical biology and medicine is expected to grow, paving the way for innovative solutions to complex biomedical problems.